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Compound of Interest

Compound Name:
5-(4-Nitrophenoxy)-1,3-

benzodioxole

CAS No.: 294856-47-6

Cat. No.: B2937131 Get Quote

Target Compound: 5-(4-Nitrophenoxy)-1,3-
benzodioxole[2][3][4]
Part 1: Molecular Profile & Hazard Identification
The "Black Box" Approach: In the absence of a standardized REACH dossier for this specific

intermediate, we treat it as a High-Hazard Pharmacophore.[4] The molecule combines two

toxicologically active motifs: the nitro-aromatic group (metabolic toxicity) and the

methylenedioxyphenyl (benzodioxole) ring (enzymatic inhibition).[3][4]

1.1 Chemical Identity
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Parameter Detail

Systematic Name 5-(4-Nitrophenoxy)-1,3-benzodioxole

Structural Class
Nitro-diaryl ether / Methylenedioxybenzene

derivative

Molecular Formula C₁₃H₉NO₅

Molecular Weight ~259.21 g/mol

Physical State
Pale yellow to orange crystalline solid (Predicted

based on nitro-aromatics)

Solubility
Lipophilic (LogP > 3.0).[2][3][4] Soluble in DCM,

DMSO, Ethyl Acetate.[4] Insoluble in water.[4]

1.2 Derived GHS Classification (Predictive Toxicology)
Based on SAR analysis of Nitrodiphenyl ethers (e.g., Nitrofen) and Benzodioxoles (e.g.,

Safrole).[2][3][4]

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[4]

Skin Sensitization: Category 1 (Potential sensitizer due to benzodioxole moiety).[4]

Carcinogenicity: Category 2 (Suspected; based on nitro-aromatic reduction metabolites).[3]

[4]

Specific Target Organ Toxicity (Repeated): Category 2 (Liver/Blood - Methemoglobinemia

risk).[3][4]

Aquatic Toxicity: Acute Category 1 (Very toxic to aquatic life - typical of nitrophenyl ethers).[3]

[4]

Part 2: The Physicochemical Matrix & Stability
This section addresses the stability profile, essential for process safety during synthesis or

scale-up.[3][4]
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2.1 Thermal Instability (The Nitro Risk)
While diaryl ethers are generally stable, the nitro group introduces a decomposition exotherm.

[4]

DSC Warning: Nitro-aromatics can exhibit onset of decomposition >250°C.[2][3]

Protocol: Never distill this compound to dryness without a prior DSC scan to determine the

Time to Maximum Rate (TMR) of decomposition.

2.2 Reactivity Profile
Oxidation: The methylene bridge (-O-CH₂-O-) is susceptible to oxidation.[2][3] Avoid strong

oxidizers (KMnO₄, CrO₃) which can cleave the ring to a catechol carbonate.[4]

Reduction: The nitro group is easily reduced to an amine (aniline derivative).[4] This reaction

is exothermic; control H₂ pressure/catalyst loading carefully during hydrogenation.[4]

Part 3: Operational Safety Protocol (The "How-To")
This protocol uses a Self-Validating System approach. Do not proceed to the next step until the

safety check of the previous step is confirmed.

3.1 Personal Protective Equipment (PPE) Matrix
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Zone Hazard Level
Recommended
PPE

Rationale

Weighing/Solid

Handling
High (Dust Inhalation)

N95/P3 Respirator +

Double Nitrile Gloves

Nitro-aromatics are

potent via

inhalation/dust.[2][3]

[4]

Synthesis/Solvent

Work
Medium (Permeation)

Silver Shield

(Laminate) or Viton

Gloves

DMSO/DCM carries

nitro-compounds

through standard

nitrile gloves.[3][4]

Cleanup/Spill Acute
Tyvek Suit + Full Face

Respirator

Prevent dermal

absorption of

concentrated material.

[4]

3.2 Synthesis & Isolation Workflow (Graphviz Visualization)
The following diagram illustrates the safety checkpoints during the synthesis (likely SNAr

coupling of Sesamol and 4-Fluoronitrobenzene).

Precursors:
Sesamol + 4-F-Nitrobenzene

Reaction:
Base (K2CO3), DMF, Heat

Exotherm Check
(Monitor T < 100°C)

TLC Monitoring
(Limit Impurities)

Quench:
Ice/Water Pour

Gas Evolution?
(CO2 Release) Isolation:

Filtration/Extraction

pH Check
(Neutralize Base) Waste Stream:

Fluoride/Nitrophenols

Segregate Aqueous
(Aquatic Tox)

Click to download full resolution via product page

Caption: Figure 1. Synthesis safety logic flow. Critical control points (Exotherm, pH) prevent

runaway reactions and exposure.[2][3][4]

Part 4: Toxicology & Metabolic Fate
Understanding the mechanism of toxicity is crucial for drug developers using this scaffold.[4]

4.1 The Benzodioxole "Suicide Inhibition"
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The 1,3-benzodioxole moiety is a known Mechanism-Based Inactivator (MBI) of Cytochrome

P450 enzymes.[2][3][4]

Mechanism: CYP450 oxidizes the methylene carbon (-CH₂-).[3][4]

Intermediate: A reactive carbene is formed.[4]

Result: The carbene coordinates irreversibly with the P450 Heme iron, destroying the

enzyme's activity.[4]

Impact: If this is a drug candidate, expect significant Drug-Drug Interactions (DDI).[3][4]

4.2 Nitro-Aromatic Reduction
The 4-nitrophenoxy group can be metabolized by intestinal flora or hepatic reductases to the

corresponding aniline.[2][3]

Risk: Anilines are often methemoglobinemia inducers (oxidizing Hemoglobin Fe2+ to Fe3+).

[4]

4.3 Metabolic Pathway Diagram[2][4]
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Caption: Figure 2.[2][3][4] Dual metabolic activation pathways.[4] Left: P450 inactivation via

benzodioxole.[4] Right: Hematotoxicity via nitro reduction.[4]

Part 5: Emergency Response & Environmental Fate[4]
5.1 Spill Management

Do NOT use combustible materials (sawdust) to absorb nitro-compounds (fire risk).[3][4]

Use: Vermiculite or sand.[4]

Decontamination: Wash area with 10% Sodium Carbonate solution to solubilize any

hydrolyzed nitrophenols, followed by detergent water.[4]

5.2 Fire Fighting
Media: Foam, Dry Powder, CO₂.[4]

Hazard: Emits toxic fumes of Nitrogen Oxides (NOx) and Carbon Monoxide.[4]
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Specific Warning: Sealed containers may rupture explosively if heated due to the nitro group

decomposition.[4]

5.3 Environmental Fate[2]
Aquatic Hazard: Nitrodiphenyl ethers are highly persistent and toxic to aquatic invertebrates

(Daphnia magna).[4]

Disposal:Zero Discharge. All waste (mother liquors, washings) must be incinerated at

>1000°C with scrubber systems for NOx.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Beyond the SDS: Comprehensive Safety & Handling
Architecture]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2937131#5-4-nitrophenoxy-1-3-benzodioxole-sds-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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